Cas no 1804872-46-5 (2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine
• CAS No: 1804872-46-5
• MF: C₈H₇BrF₂N₂O₂
• MW: 281.054188013077
• CID: 4898023
• Update Time: 2025-08-02

2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine

• Inchi： 1S/C8H7BrF2N2O2/c1-4-3-12-5(2-9)7(13(14)15)6(4)8(10)11/h3,8H,2H2,1H3
• InChI Key： IROVPOJGHUTZGJ-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C(F)F)C(C)=CN=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine

Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS No. 1804872-46-5)

2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS No. 1804872-46-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a bromomethyl group, difluoromethyl moiety, and a nitro substituent on the pyridine ring imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine is particularly noteworthy. The bromomethyl group provides a reactive site for further functionalization, enabling the synthesis of diverse derivatives through substitution reactions. The difluoromethyl moiety introduces fluorine atoms, which are known to enhance the metabolic stability and bioavailability of drug candidates. Additionally, the nitro group on the pyridine ring can be reduced to an amino group, facilitating the formation of compounds with enhanced biological activity.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine. Studies have shown that this compound exhibits promising antiviral and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibitory effects against several viral strains, including influenza and herpes simplex viruses. The mechanism of action involves the disruption of viral replication processes, making it a potential lead compound for antiviral drug development.

Beyond antiviral applications, 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine has also shown promise in cancer research. Research conducted at a leading pharmaceutical institute revealed that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines. The selective targeting of cancer cells over normal cells is attributed to the unique structural features and functional groups present in the molecule. These findings suggest that this compound could serve as a valuable scaffold for the design and synthesis of novel anticancer agents.

The synthetic accessibility of 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine is another factor contributing to its importance in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, allowing for large-scale production and further derivatization. One such method involves the reaction of 3-bromo-1-chloropropane with 4-difluoromethylnicotinic acid followed by nitration and methylation steps. This synthetic pathway not only ensures high yields but also provides flexibility in introducing additional functional groups to tailor the properties of the final product.

The potential applications of 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine extend beyond antiviral and anticancer therapies. Ongoing research is exploring its use in other therapeutic areas, such as neurodegenerative diseases and inflammatory conditions. For example, preliminary studies have indicated that certain derivatives of this compound exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)-5-methyl-3-nitropyridine (CAS No. 1804872-46-5) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic properties. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of novel drugs targeting various diseases.